5-{[2-(dimethylamino)ethyl]amino}-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-[2-(dimethylamino)ethylamino]-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C15H18N4O/c1-11-4-6-12(7-5-11)14-18-13(10-16)15(20-14)17-8-9-19(2)3/h4-7,17H,8-9H2,1-3H3
• InChI Key: FKMSSXYHJCKZSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)NCCN(C)C)C#N
• Molecular Formula: C15H18N4O
• Molecular Weight: 270.33 g/mol

Description

5-{[2-(dimethylamino)ethyl]amino}-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. DMXAA was first synthesized by scientists at the Auckland Cancer Society Research Centre in New Zealand in the early 1990s. Since then, DMXAA has been the subject of numerous scientific studies investigating its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

5-{[2-(dimethylamino)ethyl]amino}-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile works by activating the immune system to selectively target and kill cancer cells. Specifically, this compound activates a signaling pathway called the STING pathway, which leads to the production of cytokines and chemokines that attract immune cells to the site of the tumor. These immune cells then release toxic substances that kill cancer cells while leaving healthy cells unharmed.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce the production of cytokines and chemokines, activate the immune system, and increase the permeability of blood vessels in tumors. This compound has also been shown to enhance the effectiveness of chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One advantage of 5-{[2-(dimethylamino)ethyl]amino}-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile in lab experiments is its potent anti-tumor activity. This makes it a useful tool for studying the mechanisms of cancer cell death and the immune response to cancer. However, one limitation of this compound is that it has poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are a number of future directions for research on 5-{[2-(dimethylamino)ethyl]amino}-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile. One area of interest is the development of more effective formulations of this compound that improve its solubility and bioavailability. Another area of interest is the identification of biomarkers that can predict which patients are most likely to respond to this compound treatment. Finally, there is interest in combining this compound with other immune-modulating agents to enhance its anti-tumor activity.

Synthesis Methods

5-{[2-(dimethylamino)ethyl]amino}-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile can be synthesized using a multistep process starting from commercially available starting materials. The first step involves the reaction of 2-amino-4-methylphenol with acetic anhydride to yield 2-acetamido-4-methylphenol. This intermediate is then reacted with ethyl oxalyl chloride to form 2-(4-methylphenyl)-1,3-oxazole-4-carboxylic acid ethyl ester. The final step involves the reaction of this intermediate with 2-(dimethylamino)ethylamine to yield this compound.

Scientific Research Applications

5-{[2-(dimethylamino)ethyl]amino}-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile has been extensively studied for its potential use in cancer treatment. Initial studies showed that this compound had potent anti-tumor activity in preclinical models of cancer. Subsequent studies investigated the mechanism of action of this compound and found that it activates the immune system to selectively target and kill cancer cells. This compound has also been shown to enhance the effectiveness of chemotherapy and radiation therapy.